Cas no 1260672-40-9 (2-(4-BROMOPHENYL)-3-MORPHOLIN-3-ONE)

• Product Name: 2-(4-BROMOPHENYL)-3-MORPHOLIN-3-ONE
• CAS No: 1260672-40-9
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• MDL: MFCD18250289
• CID: 5231882
• Update Time: 2025-11-01

2-(4-BROMOPHENYL)-3-MORPHOLIN-3-ONE Chemical and Physical Properties

Names and Identifiers

• 2-(4-BROMOPHENYL)MORPHOLIN-3-ONE
• AB72693
• 2-(4-BROMOPHENYL)-3-MORPHOLIN-3-ONE

• MDL： MFCD18250289
• Inchi： 1S/C10H10BrNO2/c11-8-3-1-7(2-4-8)9-10(13)12-5-6-14-9/h1-4,9H,5-6H2,(H,12,13)
• InChI Key： MWXKEZULECGETF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(NCCO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3

Additional information on 2-(4-BROMOPHENYL)-3-MORPHOLIN-3-ONE

Research Brief on 2-(4-Bromophenyl)-3-morpholin-3-one (CAS: 1260672-40-9) in Chemical Biology and Pharmaceutical Applications

2-(4-Bromophenyl)-3-morpholin-3-one (CAS: 1260672-40-9) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromophenyl and morpholinone moieties, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, anti-inflammatory agents, and other therapeutic candidates. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 2-(4-bromophenyl)-3-morpholin-3-one has been optimized in several recent studies, with a focus on improving yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the efficient introduction of the bromophenyl group. Additionally, green chemistry principles have been applied to reduce the environmental impact of the synthesis process. These advancements have made the compound more accessible for further research and development, enabling its use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, 2-(4-bromophenyl)-3-morpholin-3-one has demonstrated promising results as a scaffold for kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Recent in vitro studies have shown that derivatives of this compound exhibit selective inhibition against specific kinase targets, such as PI3K and mTOR. These findings suggest its potential as a lead compound for the development of targeted therapies. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its kinase targets, offering a foundation for further optimization.

Beyond its role in kinase inhibition, 2-(4-bromophenyl)-3-morpholin-3-one has also been investigated for its anti-inflammatory properties. Preclinical studies have revealed that certain derivatives of the compound can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. These effects have been observed in animal models of inflammation, where the compound reduced edema and cytokine production. While further validation is needed, these results highlight the compound's potential as a novel anti-inflammatory agent.

In conclusion, 2-(4-bromophenyl)-3-morpholin-3-one (CAS: 1260672-40-9) represents a valuable scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, combined with its diverse biological activities, makes it a promising candidate for drug discovery efforts. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.